Cas no 915891-71-3 (N-(2,3-dimethylphenyl)-1-methanesulfonylpiperidine-3-carboxamide)

• Product Name: N-(2,3-dimethylphenyl)-1-methanesulfonylpiperidine-3-carboxamide
• CAS No: 915891-71-3
• MF: C₁₅H₂₂N₂O₃S
• MW: 310.411782741547
• CID: 6064369
• PubChem ID: 6460698
• Update Time: 2025-05-19

N-(2,3-dimethylphenyl)-1-methanesulfonylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethylphenyl)-1-methanesulfonylpiperidine-3-carboxamide
• N-(2,3-dimethylphenyl)-1-methylsulfonylpiperidine-3-carboxamide
• 915891-71-3
• AKOS022093116
• N-(2,3-dimethylphenyl)-1-(methylsulfonyl)piperidine-3-carboxamide
• AKOS000446582
• F5140-0407

• Inchi： 1S/C15H22N2O3S/c1-11-6-4-8-14(12(11)2)16-15(18)13-7-5-9-17(10-13)21(3,19)20/h4,6,8,13H,5,7,9-10H2,1-3H3,(H,16,18)
• InChI Key： QXKUEYUBMRMXTC-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)CCCC(C(NC2=CC=CC(C)=C2C)=O)C1

Computed Properties

• Exact Mass: 310.13511374g/mol
• Monoisotopic Mass: 310.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.9Ų

Additional information on N-(2,3-dimethylphenyl)-1-methanesulfonylpiperidine-3-carboxamide

Professional Introduction to N-(2,3-dimethylphenyl)-1-methanesulfonylpiperidine-3-carboxamide (CAS No. 915891-71-3)

N-(2,3-dimethylphenyl)-1-methanesulfonylpiperidine-3-carboxamide, a compound with the CAS number 915891-71-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure of N-(2,3-dimethylphenyl)-1-methanesulfonylpiperidine-3-carboxamide incorporates a piperidine ring substituted with a methanesulfonyl group and an aromatic ring with dimethyl substitutions at the 2 and 3 positions. Such a configuration not only contributes to its distinct chemical behavior but also opens up possibilities for its use in various biochemical and pharmacological contexts.

The synthesis of this compound involves a series of carefully orchestrated chemical reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the preparation of the piperidine core, followed by functional group transformations that introduce the methanesulfonyl and dimethylphenyl moieties. The precision required in these steps underscores the importance of high-purity reagents and controlled reaction conditions, which are essential for achieving the desired product with minimal impurities. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for compounds like N-(2,3-dimethylphenyl)-1-methanesulfonylpiperidine-3-carboxamide, thereby facilitating further research and development.

One of the most compelling aspects of N-(2,3-dimethylphenyl)-1-methanesulfonylpiperidine-3-carboxamide is its potential as a pharmacophore in the design of novel therapeutic agents. The piperidine ring is a well-known scaffold in drug discovery, often found in bioactive molecules due to its ability to interact favorably with biological targets such as enzymes and receptors. The methanesulfonyl group enhances lipophilicity and can improve oral bioavailability, while the dimethylphenyl substituent contributes to metabolic stability and binding affinity. These features make it an attractive candidate for further exploration in medicinal chemistry.

Recent studies have begun to explore the pharmacological properties of derivatives of N-(2,3-dimethylphenyl)-1-methanesulfonylpiperidine-3-carboxamide. Research has indicated that modifications to this core structure can lead to compounds with enhanced efficacy and selectivity for specific biological pathways. For instance, studies have shown that certain derivatives exhibit inhibitory activity against enzymes involved in inflammatory responses, making them promising candidates for treating conditions such as arthritis and inflammatory bowel disease. Additionally, preliminary data suggest that these derivatives may have neuroprotective properties, which could be relevant for developing treatments for neurodegenerative disorders like Alzheimer's disease.

The investigation into the biological activity of N-(2,3-dimethylphenyl)-1-methanesulfonylpiperidine-3-carboxamide has also revealed interesting interactions with cellular signaling pathways. Researchers have observed that this compound can modulate the activity of key signaling molecules involved in cell growth and differentiation. These findings are particularly significant because dysregulation of such pathways is often associated with various diseases, including cancer. By understanding how this compound interacts with these pathways, scientists can gain valuable insights into potential therapeutic strategies for these conditions.

In terms of chemical stability and formulation, N-(2,3-dimethylphenyl)-1-methanesulfonylpiperidine-3-carboxamide exhibits favorable properties that make it suitable for further development into a drug candidate. The compound demonstrates good solubility in common organic solvents, which facilitates its use in various synthetic protocols. Furthermore, its stability under standard storage conditions ensures that it remains viable for extended periods without degradation. These characteristics are crucial for ensuring the compound's integrity throughout the drug development process.

The future prospects for N-(2,3-dimethylphenyl)-1-methanesulfonylpiperidine-3-carboxamide are promising, with ongoing research aimed at optimizing its pharmacological profile and exploring new applications. As computational methods continue to advance, virtual screening techniques are being employed to identify potential derivatives with improved properties. These computational approaches can significantly accelerate the drug discovery process by rapidly evaluating large libraries of compounds based on their predicted biological activity.

In conclusion, N-(2,3-dimethylphenyl)-1-methanesulfonylpiperidine-3-carboxamide (CAS No. 915891-71-3) represents a valuable compound in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its synthesis presents challenges that require meticulous attention to detail but also offers opportunities for innovation through advanced synthetic techniques. The ongoing exploration of its pharmacological properties holds promise for developing novel treatments across multiple disease areas. As research continues to uncover new insights into this compound's behavior and potential uses, it is likely to remain a focal point in medicinal chemistry investigations.